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Compound of Interest

Compound Name: Pirimiphos-Ethyl

Cat. No.: B1678451

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis pathway and

precursors for Pirimiphos-Ethyl, an organothiophosphate insecticide. The document details
the core chemical reactions, outlines the synthesis of key precursors, and presents available
guantitative data and experimental protocols to support research and development activities.

Introduction

Pirimiphos-Ethyl, with the IUPAC name O-[2-(diethylamino)-6-methylpyrimidin-4-yl] O,O-
diethyl phosphorothioate, is a broad-spectrum insecticide and acaricide.[1] Understanding its
synthesis is crucial for process optimization, impurity profiling, and the development of related
compounds. The industrial manufacturing process is primarily a two-step synthesis involving
the formation of a pyrimidine ring followed by phosphorylation.[1]

Core Synthesis Pathway of Pirimiphos-Ethyl
The principal synthesis of Pirimiphos-Ethyl involves two sequential reactions:
o Formation of the Pyrimidine Intermediate: The synthesis begins with the creation of the core

pyrimidine structure, 2-(diethylamino)-6-methylpyrimidin-4-ol. This is achieved through the
condensation of a guanidine derivative with a 3-dicarbonyl compound.[1]
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e Phosphorylation: The pyrimidinol intermediate is then reacted with a phosphorylating agent
to introduce the diethyl phosphorothioate moiety, yielding the final Pirimiphos-Ethyl product.

Below is a graphical representation of the overall synthesis pathway.

Key Precursors
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Start: Charge Reactor

1. Add Toluene, Water, and
2-(Diethylamino)-6-methylpyrimidin-4-ol

'

2. Heat to 40°C and stir for 30 min

'

3. Add Sodium Hydroxide
and react at 40-80°C for 40-60 min

'

4. Cool to 30°C

i

5. Add Hydrolysis Inhibitor (e.g., NaCl)
and Phase Transfer Catalysts

'

6. Stir for 30 min

'

7. Add O,0-Diethyl phosphorochloridothioate
dropwise over 1 hour at 20-35°C

'

8. Insulation reaction for 3-4 hours

End of Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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